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Compound of Interest

Compound Name: Cyclopentanone-d8

Cat. No.: B1456821 Get Quote

For Immediate Reference: Treat Cyclopentanone-d8 as a flammable and irritant hazardous

waste. Do not dispose of it down the drain. All disposal procedures must comply with local,

regional, and national regulations. Engage a licensed professional waste disposal service for

incineration.

This guide provides essential safety and logistical information for the proper disposal of

Cyclopentanone-d8, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The procedures outlined are designed for researchers, scientists,

and drug development professionals who handle this deuterated ketone.

Hazard and Regulatory Information
Cyclopentanone-d8, like its non-deuterated counterpart, is classified as a hazardous

substance due to its flammability and irritant properties. Proper identification and classification

of this waste stream are critical for compliant disposal.
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Property Classification Regulatory Code/Identifier

Physical Hazard Flammable Liquid
US DOT: UN 2245, Hazard

Class 3[1][2]

Health Hazard Skin and Eye Irritant

GHS: H315 (Causes skin

irritation), H319 (Causes

serious eye irritation)[1][2]

US EPA Waste Code Ignitable Waste RCRA: D001 (Ignitable Waste)

European Waste Code Laboratory Chemicals

EWC: 16 05 06* (laboratory

chemicals, consisting of or

containing hazardous

substances, including mixtures

of laboratory chemicals)[1][2]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Cyclopentanone-d8.
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Cyclopentanone-d8 Disposal Workflow

Initial Assessment
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Caption: Decision workflow for the safe disposal of Cyclopentanone-d8.
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Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Pure Cyclopentanone-d8 waste and materials contaminated with it should be collected

separately from other waste streams.

If mixed with other solvents or chemicals, the waste must be characterized and labeled

according to all constituents.

2. Container Selection and Labeling:

Use a dedicated, leak-proof, and chemically resistant container for waste collection. High-

density polyethylene (HDPE) or glass containers are generally suitable.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "Cyclopentanone-d8".

Indicate the hazards present: "Flammable" and "Irritant".

3. Safe Storage:

Keep the waste container tightly sealed when not in use.

Store the container in a designated satellite accumulation area or a central hazardous waste

storage area.

The storage area must be well-ventilated and away from sources of ignition such as heat,

sparks, and open flames.

4. Arranging for Disposal:

Disposal of Cyclopentanone-d8 must be handled by a licensed professional hazardous

waste disposal service.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

a waste pickup.
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Provide the waste vendor with an accurate description of the waste, including its composition

and volume.

5. Documentation:

Complete all required hazardous waste manifests or other regulatory paperwork provided by

your EHS department or the waste disposal vendor. Accurate record-keeping is a legal

requirement.

6. Prohibited Disposal Methods:

DO NOT dispose of Cyclopentanone-d8 by pouring it down the drain. This can damage

plumbing, harm aquatic life, and interfere with wastewater treatment processes.

DO NOT allow Cyclopentanone-d8 to evaporate in a fume hood as a means of disposal.

DO NOT place containers of Cyclopentanone-d8 in regular trash.

Experimental Protocols
Currently, there are no widely accepted or recommended laboratory-scale experimental

protocols for the neutralization or chemical degradation of Cyclopentanone-d8 for disposal

purposes. The standard and safest method of disposal is high-temperature incineration by a

qualified hazardous waste management facility. This process ensures the complete destruction

of the chemical, minimizing its environmental impact. Any attempt to neutralize or treat this

waste in the laboratory could lead to unsafe conditions and may be in violation of hazardous

waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. dsposal.uk [dsposal.uk]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-custom-synthesis
https://dsposal.uk/ewc-codes/16/16-05/16-05-06star/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. EWC codes | List Of Waste | European Waste Codes [pureplanetrecycling.co.uk]

To cite this document: BenchChem. [Proper Disposal of Cyclopentanone-d8: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456821#cyclopentanone-d8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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